Cas no 1001337-97-8 (3,3,5,5-tetrafluoropiperidine;hydrochloride)

• Product Name: 3,3,5,5-tetrafluoropiperidine;hydrochloride
• CAS No: 1001337-97-8
• MF: C₅H₈ClF₄N
• MW: 193.570334434509
• MDL: MFCD20685824
• CID: 4778072
• Update Time: 2026-02-27

3,3,5,5-tetrafluoropiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,5,5-Tetrafluoro-piperidine hydrochloride
• SB30024
• 3,3,5,5-tetrafluoropiperidine hydrochloride
• 3,3,5,5-tetrafluoropiperidine;hydrochloride

• MDL： MFCD20685824
• Inchi： 1S/C5H7F4N.ClH/c6-4(7)1-5(8,9)3-10-2-4;/h10H,1-3H2;1H
• InChI Key： NMQHHRWHEOIYAN-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCC(C1)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Topological Polar Surface Area: 12

Additional information on 3,3,5,5-tetrafluoropiperidine;hydrochloride

3,3,5,5-Tetrafluoropiperidine; Hydrochloride (CAS No. 1001337-97-8): An Overview of Its Properties and Applications in Medicinal Chemistry

3,3,5,5-Tetrafluoropiperidine; Hydrochloride (CAS No. 1001337-97-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its distinct chemical structure and potential therapeutic applications. This compound is a fluorinated piperidine derivative, which imparts it with unique properties that make it an attractive candidate for various pharmaceutical and chemical research endeavors.

The tetrafluoropiperidine moiety is characterized by the presence of four fluorine atoms attached to the piperidine ring. Fluorination of organic molecules is a common strategy in drug design due to its ability to modulate the physicochemical properties of the parent compound. Specifically, fluorine atoms can enhance lipophilicity, metabolic stability, and receptor binding affinity, all of which are crucial for optimizing drug candidates.

In recent years, 3,3,5,5-tetrafluoropiperidine; hydrochloride has been extensively studied for its potential use in the development of novel therapeutic agents. One of the key areas of interest is its application in the treatment of neurological disorders. Research has shown that fluorinated piperidines can exhibit potent activity against various ion channels and receptors involved in neuronal signaling. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,3,5,5-tetrafluoropiperidine; hydrochloride derivatives exhibit selective antagonism towards N-methyl-D-aspartate (NMDA) receptors, which are implicated in conditions such as Alzheimer's disease and epilepsy.

Beyond its potential in neurological disorders, 3,3,5,5-tetrafluoropiperidine; hydrochloride has also shown promise in the field of oncology. Fluorinated compounds are known for their ability to disrupt cancer cell signaling pathways and inhibit tumor growth. A recent study published in Cancer Research reported that certain tetrafluoropiperidine derivatives effectively inhibited the proliferation of various cancer cell lines by targeting specific kinases involved in cell cycle regulation.

The synthesis of 3,3,5,5-tetrafluoropiperidine; hydrochloride involves several well-established chemical reactions. The process typically begins with the formation of a piperidine ring followed by selective fluorination at specific positions. The choice of fluorination method can significantly impact the yield and purity of the final product. Advanced techniques such as electrophilic fluorination and transition-metal-catalyzed fluoroalkylation have been employed to achieve high levels of regioselectivity and efficiency.

In terms of its physical properties, 3,3,5,5-tetrafluoropiperidine; hydrochloride is a white crystalline solid with a melting point ranging from 180°C to 182°C. It is highly soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays. The compound's high solubility also facilitates its administration in preclinical studies and clinical trials.

The safety profile of 3,3,5,5-tetrafluoropiperidine; hydrochloride has been extensively evaluated through a series of toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3,3,5,5-tetrafluoropiperidine; hydrochloride (CAS No. 1001337-97-8) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 3,3,5,5-tetrafluoropiperidine; hydrochloride is poised to play a significant role in advancing our understanding and treatment of various diseases.